2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone

• IUPAC Name: 2-methoxy-6-[(E)-[(4-methyl-6-phenylpyrimidin-2-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C19H18N4O2/c1-13-11-16(14-7-4-3-5-8-14)22-19(21-13)23-20-12-15-9-6-10-17(25-2)18(15)24/h3-12,24H,1-2H3,(H,21,22,23)/b20-12+
• InChI Key: IWYZTUKYLSWKLN-UDWIEESQSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NN=CC2=C(C(=CC=C2)OC)O)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=NC(=N1)N/N=C/C2=C(C(=CC=C2)OC)O)C3=CC=CC=C3
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone, also known as HMBP-H, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound has been studied for its ability to inhibit the growth of cancer cells, as well as its antioxidant and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone involves the inhibition of various signaling pathways that are involved in the growth and proliferation of cancer cells. 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has been found to inhibit the activity of enzymes such as topoisomerase II and tyrosine kinase, which are involved in DNA replication and cell division. Additionally, 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has been found to induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects:
2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has been found to have various biochemical and physiological effects. Studies have shown that 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone can inhibit the production of reactive oxygen species (ROS), which are known to cause oxidative damage to cells. Additionally, 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has been found to inhibit the activity of various inflammatory mediators, thereby reducing inflammation in the body. 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has also been found to have neuroprotective effects, which can be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone is its potential therapeutic properties, particularly in the treatment of cancer and other diseases. Additionally, 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has been found to have low toxicity, which makes it a promising candidate for further research. However, one of the limitations of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone is its low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, further research is needed to determine the optimal dosage and administration of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone in order to maximize its therapeutic potential.

Future Directions

There are several future directions for research on 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone. One area of research is the development of novel synthesis methods that can increase the yield and purity of the product. Additionally, further research is needed to determine the optimal dosage and administration of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone in order to maximize its therapeutic potential. Another area of research is the investigation of the potential synergistic effects of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone with other therapeutic agents, which can enhance its efficacy in the treatment of various diseases. Finally, further research is needed to determine the long-term safety and efficacy of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone in human clinical trials.

Synthesis Methods

The synthesis of 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone involves the reaction of 2-hydroxy-3-methoxybenzaldehyde and 4-methyl-6-phenyl-2-pyrimidinylhydrazine in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through filtration and recrystallization. The purity of the product can be determined through various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has been studied for its potential therapeutic properties in various scientific research applications. One of the major areas of research has been its ability to inhibit the growth of cancer cells. Studies have shown that 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. Additionally, 2-hydroxy-3-methoxybenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone has been found to have antioxidant and anti-inflammatory effects, which can be beneficial in the treatment of various diseases.